Cas no 2096330-01-5 (4-(N-CBZ-N-ETHYLAMINO)PHENYLBORONIC ACID, PINACOL ESTER)

• Product Name: 4-(N-CBZ-N-ETHYLAMINO)PHENYLBORONIC ACID, PINACOL ESTER
• CAS No: 2096330-01-5
• MF: C₂₂H₂₈BNO₄
• MW: 381.27302646637
• CID: 5524950
• Update Time: 2023-05-24

4-(N-CBZ-N-ETHYLAMINO)PHENYLBORONIC ACID, PINACOL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-(N-CBZ-N-ETHYLAMINO)PHENYLBORONIC ACID, PINACOL ESTER

• Inchi： 1S/C22H28BNO4/c1-6-24(20(25)26-16-17-10-8-7-9-11-17)19-14-12-18(13-15-19)23-27-21(2,3)22(4,5)28-23/h7-15H,6,16H2,1-5H3
• InChI Key： MVDJZPADPSIBMH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(CC)C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 381.211
• Monoisotopic Mass: 381.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48A^2